Cas no 6493-92-1 ((S)-2-Methylbutyl acetate)
(S)-2-Methylbutyl acetate structure
Product Name:(S)-2-Methylbutyl acetate
CAS No:6493-92-1
MF:C7H14O2
MW:130.184862613678
CID:46819
PubChem ID:14139271
Update Time:2025-04-18
(S)-2-Methylbutyl acetate Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-Methylbutyl acetate
- (2S)-2-Methyl-1-butanol acetate
- (+)-2-Methylbutylacetat
- (+)-Essigsaeure-< 2-methylbutyl> -ester
- (S)-1-acetoxy-2-methyl-butane
- 1-Butanol, 2-methyl-, acetate, (S)-
- 1-Butanol, 2-methyl-,acetate, (2S)-
- 1-Butanol,2-methyl-, acetate, (+)- (8CI)
- AG-G-43930
- CTK5C1894
- SCHEMBL12239784
- [(2S)-2-methylbutyl] acetate
- DTXSID40556410
- (2S)-2-Methylbutyl acetate
- 6493-92-1
-
- Inchi: 1S/C7H14O2/c1-4-6(2)5-9-7(3)8/h6H,4-5H2,1-3H3/t6-/m0/s1
- InChI Key: XHIUFYZDQBSEMF-LURJTMIESA-N
- SMILES: O(C(C)=O)C[C@@H](C)CC
Computed Properties
- Exact Mass: 130.09942
- Monoisotopic Mass: 130.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 88.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 135 ºC
- Flash Point: 35 ºC
- Refractive Index: 1.404
- PSA: 26.3
- LogP: 1.59560
- FEMA: 3644
(S)-2-Methylbutyl acetate Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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